Cas no 2137550-49-1 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid
• CAS No: 2137550-49-1
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 5844674
• PubChem ID: 165749681
• Update Time: 2025-06-18

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid
• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclooctane-1-carboxylic acid
• 2137550-49-1
• EN300-1083693

• Inchi： 1S/C25H29NO4/c27-23(28)25(14-8-2-1-3-9-15-25)17-26-24(29)30-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22H,1-3,8-9,14-17H2,(H,26,29)(H,27,28)
• InChI Key： JQZCFLFDZFHHMH-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCCCC1)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid

Introduction to 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic Acid (CAS No. 2137550-49-1)

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid, identified by its CAS number 2137550-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of targeted therapies and novel bioactive agents.

The molecular structure of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid is characterized by a cyclooctane core, which is a bicyclic hydrocarbon with eight carbon atoms arranged in a ring. This cycloalkane moiety is a common structural motif in many biologically active compounds, known for its ability to enhance binding affinity and metabolic stability. The presence of an amino group and a methoxycarbonyl (Moc) protecting group further modifies the compound's reactivity and functionality, making it a versatile intermediate in synthetic chemistry.

The fluorophenyl moiety, represented by the (9H-fluoren-9-yl) group, adds another layer of complexity to the molecule. Fluorene derivatives are widely recognized for their fluorescence properties, which make them valuable in various applications, including bioimaging and optoelectronic devices. In pharmaceutical contexts, such aromatic rings can contribute to the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been growing interest in developing new therapeutic agents that leverage the unique structural features of cycloalkanes and fluorinated aromatic compounds. The combination of these elements in 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid positions it as a potential candidate for further exploration in drug discovery. Specifically, its architecture suggests potential applications in modulating enzyme activity and receptor binding, which are critical mechanisms in many diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both an amino group and a Moc protecting group allows for selective functionalization at multiple sites. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. The Moc group, in particular, is commonly used as an amino acid protecting group in peptide synthesis, but it also serves as a reactive handle for further derivatization.

The cyclooctane ring itself has been extensively studied for its pharmacokinetic properties. Cycloalkanes are known to improve oral bioavailability by reducing metabolic clearance rates. Additionally, the rigid structure of cyclooctane can enhance binding affinity by providing a stable scaffold that fits precisely into biological targets such as enzymes and receptors. These characteristics make compounds like 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclooctane-1-carboxylic acid attractive candidates for drug development.

Recent advances in computational chemistry have enabled more accurate predictions of molecular properties and interactions. These tools have been instrumental in designing molecules with optimized pharmacokinetic profiles and target specificity. In the case of 1-(9H-fluoren-9-ylmethoxycarbonylamino)methylcyclooctane-1-carboxylic acid, computational studies have suggested that its structure may confer favorable interactions with certain protein targets, making it a promising lead compound for further investigation.

The fluorophenyl component of this molecule also opens up possibilities for applications beyond traditional drug development. Fluorescent probes based on fluorene derivatives are widely used in biological research to visualize cellular processes and track molecular dynamics. The incorporation of such moieties into therapeutic agents could enable real-time monitoring of drug action within living systems, providing valuable insights into pharmacodynamics and biodistribution.

In conclusion, 1-(9H-fluoren-9-ylmethoxycarbonylamino)methylcyclooctane-1-carboxylic acid (CAS No. 2137550-49) represents an intriguing compound with multiple potential applications in pharmaceutical chemistry and biomedicine. Its unique structural features—combining a cycloalkane core with fluorinated aromatic groups—make it a versatile scaffold for drug discovery efforts aimed at modulating biological pathways relevant to various diseases. As research continues to uncover new ways to exploit these structural motifs, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.